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Compound of Interest

Compound Name: YX-2-107

Cat. No.: B15545157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and guidance on the stability and

long-term storage of YX-2-107, a selective and potent PROTAC (Proteolysis Targeting

Chimera) designed to degrade Cyclin-Dependent Kinase 6 (CDK6). Adherence to these

guidelines is critical for ensuring the integrity, performance, and reproducibility of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid YX-2-107?

For long-term stability, solid YX-2-107 should be stored at -20°C in a dry, dark environment.[1]

[2] Following these conditions, the compound is expected to be stable for over three years. To

prevent contamination and degradation from moisture, ensure the container is tightly sealed.

Q2: How should I prepare and store YX-2-107 stock solutions?

It is recommended to prepare a concentrated stock solution in anhydrous dimethyl sulfoxide

(DMSO).[1][3] For long-term storage of up to 6 months, aliquot the stock solution into single-

use vials and store at -80°C.[2][3] For shorter-term storage of up to 1 month, aliquots can be

stored at -20°C.[2][3] It is crucial to avoid repeated freeze-thaw cycles, as this can lead to

degradation of the compound.
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Q3: What is the stability of YX-2-107 in aqueous solutions or common biological buffers?

Currently, there is limited publicly available data on the stability of YX-2-107 in aqueous

solutions and common biological buffers. As a general precaution for PROTAC molecules, it is

advisable to prepare fresh dilutions in your aqueous buffer of choice immediately before each

experiment. PROTACs can be susceptible to hydrolysis and other forms of degradation in

aqueous environments, which may impact experimental results.

Q4: Can I store diluted YX-2-107 working solutions for later use?

It is strongly recommended to use freshly prepared working solutions of YX-2-107 for each

experiment. The stability of the compound at low concentrations in aqueous-based buffers has

not been extensively characterized. Storing diluted solutions, even for a short period, may lead

to a loss of potency and variability in your results.

Q5: What is the metabolic stability of YX-2-107?

In studies using mouse liver microsomes, YX-2-107 demonstrated good metabolic stability with

a half-life of 35 minutes.[4] For comparison, the CDK4/6 inhibitor palbociclib has a half-life of 56

minutes under similar conditions.[4] In pharmacokinetic studies in mice, YX-2-107 has a

plasma half-life of approximately one hour.[4]
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Issue Potential Cause Recommended Action

Inconsistent or lower than

expected activity in cell-based

assays.

Degradation of YX-2-107 in

stock or working solutions.

- Ensure stock solutions are

stored correctly at -80°C in

single-use aliquots. - Avoid

repeated freeze-thaw cycles. -

Prepare fresh working dilutions

in your cell culture medium

immediately before treating

cells. - Verify the quality of your

DMSO; use anhydrous, high-

purity solvent.

Adsorption to plasticware.

- Use low-adhesion

microplates and pipette tips. -

Consider pre-coating plates

with a blocking agent if

significant loss is suspected.

Variability between

experimental replicates.

Inconsistent preparation of

working solutions.

- Ensure thorough mixing

when preparing dilutions. -

Prepare a master mix of the

working solution to be added

to all relevant wells to minimize

pipetting variability.

Instability in aqueous buffer

during prolonged incubation.

- Minimize the time the

compound spends in aqueous

solution before being added to

the experimental system. - For

long-term experiments,

consider replenishing the

compound at regular intervals

if stability is a concern.

Complete loss of activity. Improper long-term storage of

solid compound.

- Verify that the solid YX-2-107

has been consistently stored at

-20°C in a desiccated, dark

environment. - If there is any

doubt about the storage
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history, it is advisable to use a

fresh vial of the compound.

Contamination of stock

solution.

- Prepare a fresh stock solution

from a new vial of solid YX-2-

107.

Data Presentation
Table 1: Recommended Storage Conditions for YX-2-107

Form
Storage

Temperature

Recommended

Duration
Key Considerations

Solid Powder -20°C > 3 years[1]

Store in a dry, dark,

and tightly sealed

container.

Stock Solution (in

DMSO)
-80°C Up to 6 months[2][3]

Aliquot into single-use

vials to prevent

freeze-thaw cycles.

-20°C Up to 1 month[2][3]

Aliquot into single-use

vials to prevent

freeze-thaw cycles.

Working Solution (in

aqueous buffer)
N/A

Prepare fresh for each

use

Stability in aqueous

solutions is not well-

characterized.

Table 2: In Vitro and In Vivo Stability of YX-2-107

Parameter Value System

Metabolic Half-life 35 minutes[4] Mouse Liver Microsomes

Plasma Half-life ~1 hour[4] C57BL/6j mice
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Experimental Protocols
Protocol 1: Preparation of YX-2-107 Stock Solution

Materials:

YX-2-107 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, low-adhesion microcentrifuge tubes

Procedure:

1. Allow the vial of solid YX-2-107 to equilibrate to room temperature before opening to

prevent condensation.

2. Calculate the volume of DMSO required to achieve the desired stock concentration (e.g.,

10 mM).

3. Add the calculated volume of DMSO to the vial containing the solid YX-2-107.

4. Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (to

no more than 37°C) may be applied if necessary.

5. Aliquot the stock solution into single-use, light-protected tubes.

6. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.
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YX-2-107 Handling and Storage Workflow

Solid Compound

Stock Solution Preparation
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Store at -20°C
(Dry, Dark)

Equilibrate to Room Temp

Dissolve in Anhydrous DMSO

Aliquot into Single-Use Vials

Store at -80°C (long-term)
or -20°C (short-term)

Thaw a Single Aliquot

Dilute in Aqueous Buffer

Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for handling and storing YX-2-107.
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YX-2-107 Mechanism of Action

YX-2-107

Ternary Complex
(CDK6-YX-2-107-CRBN)

CDK6 Protein CRBN E3 Ligase

Polyubiquitination of CDK6

26S Proteasome

CDK6 Degradation

Click to download full resolution via product page

Caption: Mechanism of YX-2-107 induced CDK6 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [YX-2-107 Technical Support Center: Stability and Long-
Term Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15545157#yx-2-107-stability-and-long-term-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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